Cas no 1281006-43-6 (N-[1-(2-methylphenoxy)propan-2-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-[1-(2-methylphenoxy)propan-2-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1281006-43-6
• MF: C₁₉H₂₆N₂O₂
• MW: 314.421945095062
• CID: 6528581
• PubChem ID: 53542828
• Update Time: 2025-08-01

N-[1-(2-methylphenoxy)propan-2-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1281006-43-6
• AKOS034669280
• EN300-26622887
• N-[1-(2-methylphenoxy)propan-2-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• Z899486802
• N-[1-(2-methylphenoxy)propan-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide

• Inchi： 1S/C19H26N2O2/c1-4-11-21-12-9-17(10-13-21)19(22)20-16(3)14-23-18-8-6-5-7-15(18)2/h1,5-8,16-17H,9-14H2,2-3H3,(H,20,22)
• InChI Key： UZMLLTYQPVAMPS-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)NC(C)COC1C=CC=CC=1C

Computed Properties

• Exact Mass: 314.199428076g/mol
• Monoisotopic Mass: 314.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[1-(2-methylphenoxy)propan-2-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

Research Briefing on N-[1-(2-methylphenoxy)propan-2-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS: 1281006-43-6)

N-[1-(2-methylphenoxy)propan-2-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS: 1281006-43-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperidine-4-carboxamide scaffold and propargyl moiety, has been investigated for its potential therapeutic applications, particularly in the modulation of neurological and inflammatory pathways. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The synthesis and structural characterization of N-[1-(2-methylphenoxy)propan-2-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide have been detailed in several recent publications. The compound's structure-activity relationship (SAR) has been a focal point, with researchers aiming to optimize its binding affinity and selectivity for target proteins. Preliminary in vitro studies have demonstrated its ability to interact with specific receptors and enzymes, suggesting potential applications in the treatment of neurodegenerative diseases and chronic inflammatory conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's efficacy as a modulator of the sigma-1 receptor (σ1R), a protein implicated in neuroprotection and cellular stress responses. The study reported that N-[1-(2-methylphenoxy)propan-2-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide exhibited high affinity for σ1R, with an IC50 value in the nanomolar range. This finding positions the compound as a promising candidate for further development in the treatment of conditions such as Alzheimer's disease and ischemic stroke.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. The research team evaluated its effects on the NF-κB signaling pathway, a critical regulator of inflammatory responses. Results indicated that the compound significantly inhibited NF-κB activation in macrophage cells, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in the management of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of N-[1-(2-methylphenoxy)propan-2-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide as a therapeutic agent. Pharmacokinetic studies have revealed limitations in oral bioavailability and metabolic stability, necessitating further structural modifications to improve its drug-like properties. Current research efforts are focused on derivatization strategies to enhance its solubility and reduce off-target effects while maintaining its pharmacological activity.

In conclusion, N-[1-(2-methylphenoxy)propan-2-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS: 1281006-43-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual potential as a neuroprotective and anti-inflammatory agent underscores its versatility, though additional studies are required to address its pharmacokinetic and safety profiles. As research progresses, this compound may emerge as a valuable tool for understanding disease mechanisms and developing novel therapeutics.